Cas no 90470-81-8 (8a-Methyloctahydronaphthalene-4a(2H)-carbonitrile)

• Product Name: 8a-Methyloctahydronaphthalene-4a(2H)-carbonitrile
• CAS No: 90470-81-8
• MF: C₁₂H₁₉N
• MW: 177.28596329689
• CID: 2812277
• Update Time: 2023-08-07

8a-Methyloctahydronaphthalene-4a(2H)-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4a(2H)-Naphthalenecarbonitrile, octahydro-8a-methyl-, cis-
• 8a-Methyloctahydronaphthalene-4a(2H)-carbonitrile

• Inchi： 1S/C12H19N/c1-11-6-2-4-8-12(11,10-13)9-5-3-7-11/h2-9H2,1H3
• InChI Key： QBPHVSDHJODIGP-UHFFFAOYSA-N
• SMILES： N#CC12CCCCC1(C)CCCC2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 233
• XLogP3: 3.9
• Topological Polar Surface Area: 23.8